![molecular formula C7H10N4O2S2 B2380946 methyl 5-amino-1-carbamothioyl-3-(methylthio)-1H-pyrazole-4-carboxylate CAS No. 1207000-65-4](/img/structure/B2380946.png)
methyl 5-amino-1-carbamothioyl-3-(methylthio)-1H-pyrazole-4-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 5-amino-1-carbamothioyl-3-(methylthio)-1H-pyrazole-4-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. The compound is a pyrazole derivative that has shown promising results in various studies for its pharmacological properties.
Scientific Research Applications
Synthesis of Analgesic and Anti-inflammatory Agents
A study by Gokulan et al. (2012) synthesized a series of 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters, including derivatives related to the specified compound, to evaluate their analgesic and anti-inflammatory activities. The compound 5-benzoylamino-3-methylsulfanyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester emerged as a significant lead, demonstrating notable analgesic and anti-inflammatory effects with mild ulcerogenic potential compared to indomethacin, suggesting its potential as a novel class of therapeutic agents (Gokulan, Jayakar, Alagarsamy, & Raja Solomon, 2012).
Development of Heterocyclic Rings
Aly et al. (2018) reported on the reactivity of N-substituted hydrazinecarbothioamides with ethyl 2-cyano-3,3-bis(methylthio)acrylate to afford various heterocyclic rings, including 5-amino-3-(methylthio)-1H-pyrazole-4-carbonitrile and ethyl 5-amino-3-(methylthio)-1-(substituted carbamothioyl)-1H-pyrazole-4-carboxylate. These reactions highlight the versatility of these compounds in generating a diverse array of heterocyclic structures, important for pharmaceutical and agrochemical development (Aly, Hassan, Mohamed, El-Shaieb, Makhlouf, Bräse, & Nieger, 2018).
Regioselective Synthesis
Pereira et al. (2017) introduced an elegant and efficient method for synthesizing novel methyl 5-amino-3-(methylthio)-1-differently substituted-1H-pyrazole-4-carboxylates through cyclocondensation. This process underscores the chemical's utility in creating diverse and potentially bioactive molecules, expanding the toolbox available for drug discovery and materials science (Pereira, de Bastos, Teixeira, Moura e Silva, Flores, & Flores, 2017).
properties
IUPAC Name |
methyl 5-amino-1-carbamothioyl-3-methylsulfanylpyrazole-4-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N4O2S2/c1-13-6(12)3-4(8)11(7(9)14)10-5(3)15-2/h8H2,1-2H3,(H2,9,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEBCHCXFQSHSKP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(N(N=C1SC)C(=S)N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N4O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.